(2S,4S,5R,6R)-5-Acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid

• IUPAC Name: (2S,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid
• InChI: InChI=1S/C23H39NO19/c1-6(27)24-11-7(28)2-23(22(37)38,43-19(11)12(30)8(29)3-25)39-5-10-13(31)14(32)17(35)21(41-10)42-18-9(4-26)40-20(36)16(34)15(18)33/h7-21,25-26,28-36H,2-5H2,1H3,(H,24,27)(H,37,38)/t7-,8+,9+,10+,11+,12+,13-,14-,15+,16+,17+,18+,19+,20?,21-,23-/m0/s1
• InChI Key: TYALNJQZQRNQNQ-UVBUFIKTSA-N
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC3C(OC(C(C3O)O)O)CO)O)O)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)OC[C@@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)O[C@@H]3[C@H](OC([C@@H]([C@H]3O)O)O)CO)O)O)O)O
• Molecular Formula: C23H39NO19
• DSSTOX Substance ID: DTXSID80583664
• Molecular Weight: 633.6 g/mol
• CAS RN: 56144-12-8

Description

(2S,4S,5R,6R)-5-Acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-2-[[(2R,3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid is a member of neuraminic acids.

Scientific Research Applications

Solubility and Applications in Saccharide Solutions

One study examined the solubility of various saccharides, including similar compounds to the one , in ethanol-water solutions. The research found that solubilities of these saccharides in ethanol-water mixtures increase with equilibrium temperature. These findings are important for understanding the behavior of such compounds in various solvent environments, which is crucial for pharmaceutical and biochemical applications (Gong, Wang, Zhang, & Qu, 2012).

Chemical Properties and Synthesis

Another study focused on the synthesis and characterization of sugar imine molecules, which bear resemblance to the compound . The research involved creating molecules based on D-glucose using click chemistry reaction mechanisms, which is significant for developing new synthetic pathways and potentially creating novel therapeutic agents (Mohammed, Kadhum, Mohammed, & Al Rekabi, 2020).

Role in Biological Activity

Research on bergenin monohydrate, a C-glucoside of 4-O-methylgallic acid closely related to the compound , revealed its antiasthmatic, antitussive, anti-inflammatory, antifungal, anti-HIV, and antihepatotoxic activities. The molecule comprises three six-membered rings, and its biological activities suggest potential therapeutic applications for similar compounds (Ye, Sun, & Pan, 2004).